Cas no 1443538-38-2 (ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate, trifluoroacetic acid)

• Product Name: ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate, trifluoroacetic acid
• CAS No: 1443538-38-2
• MF: C₁₂H₁₁F₄N₃O₄
• MW: 337.227056741714
• CID: 6199507
• PubChem ID: 162541247
• Update Time: 2025-05-19

ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate, trifluoroacetic acid
• OCID190067294620
• 1443538-38-2
• EN300-1699566
• ethyl 5-amino-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylate; trifluoroacetic acid

• Inchi： 1S/C10H10FN3O2.C2HF3O2/c1-2-16-10(15)6-5-13-14-4-3-7(12)8(11)9(6)14;3-2(4,5)1(6)7/h3-5H,2,12H2,1H3;(H,6,7)
• InChI Key： BSAQAJIKIPNIIT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CN2C1=C(C(=O)OCC)C=N2)N.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 337.06856849g/mol
• Monoisotopic Mass: 337.06856849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate, trifluoroacetic acid

Ethyl 5-Amino-4-Fluoropyrazolo[1,5-a]pyridine-3-Carboxylate, Trifluoroacetic Acid (CAS No. 1443538-38-2)

Ethyl 5-Amino-4-Fluoropyrazolo[1,5-a]pyridine-3-Carboxylate is a synthetic organic compound with the CAS registry number 1443538-38-2. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with significant potential in pharmaceutical and agrochemical applications. The presence of fluorine and amino groups in its structure contributes to its unique chemical properties and reactivity.

The synthesis of Ethyl 5-Amino-4-Fluoropyrazolo[1,5-a]pyridine-3-Carboxylate involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most notable features of this compound is its pharmacological activity. Studies have shown that Ethyl 5-Amino-4-Fluoropyrazolo[1,5-a]pyridine-3-Carboxylate exhibits potent inhibitory effects on specific enzymes and receptors associated with inflammatory diseases and cancer. For instance, it has demonstrated selective inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

In addition to its pharmacological properties, this compound has shown promise in agricultural applications as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth regulation makes it a candidate for developing eco-friendly agricultural chemicals. Recent field trials have highlighted its efficacy in controlling invasive plant species without significant adverse effects on non-target organisms.

The presence of the trifluoroacetic acid counterion in this compound plays a critical role in stabilizing its structure and enhancing its solubility properties. This makes it easier to formulate into various drug delivery systems or agricultural formulations. Researchers have also explored the use of this compound in combination therapies to enhance its therapeutic index and reduce potential side effects.

From a structural standpoint, the pyrazolo[1,5-a]pyridine core is highly versatile due to its ability to form hydrogen bonds and engage in π–π interactions with biological targets. The substitution pattern at positions 3 (carboxylate), 4 (fluorine), and 5 (amino) further modulates its physicochemical properties and bioavailability. These features make it an attractive scaffold for drug design and optimization.

Recent studies have also focused on the toxicological profile of Ethyl 5-Amino-4-Fluoropyrazolo[1,5-a]pyridine-3-Carboxylate, particularly its acute and chronic toxicity in animal models. Results indicate that it has a favorable safety profile at therapeutic doses, with minimal systemic toxicity when administered via various routes such as oral or topical application.

In terms of industrial applications, the compound's stability under various storage conditions makes it suitable for large-scale manufacturing processes. Its compatibility with common excipients and formulation additives further enhances its suitability for pharmaceutical formulations such as tablets, capsules, or topical creams.

The discovery and development of Ethyl 5-Amino-4-Fluoropyrazolo[1,5-a]pyridine-3-Carboxylate represent a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and biological activities positions it as a promising candidate for addressing unmet medical needs in inflammation management and crop protection.

As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is expected to play an increasingly important role in both pharmaceutical and agricultural sectors. Its versatility as a chemical entity ensures that it will remain a focal point for future innovations in drug discovery and development.